Cas no 19194-52-6 (3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 19194-52-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD18449586
• CID: 1108414
• PubChem ID: 10511175
• Update Time: 2025-04-20

3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-diMethylisoindolin-1-one
• 3,3-Dimethyl-2,3-dihydro-isoindol-1-one
• 3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one
• 2,3-dihydro-3,3-diMethyl-1H-Isoindol-1-one
• AS-33800
• 1H-Isoindol-1-one, 2,3-dihydro-3,3-dimethyl-
• MFCD18449586
• AKOS025146833
• PB38777
• SB10632
• dimethylisoindolinone
• 3,3-dimethyl-2H-isoindol-1-one
• SCHEMBL2144205
• 3,3-dimethylisoindol-1-one
• 19194-52-6
• CS-0051620
• FPFPRYFTNAYPPR-UHFFFAOYSA-N

• MDL： MFCD18449586
• Inchi： 1S/C10H11NO/c1-10(2)8-6-4-3-5-7(8)9(12)11-10/h3-6H,1-2H3,(H,11,12)
• InChI Key： FPFPRYFTNAYPPR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)(C)N1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones